
In-Depth Technical Guide to Safety Protocols for
Handling Ethylidenebis(trichlorosilane)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide and is based on the best

available information for analogous compounds due to the limited specific safety data for

Ethylidenebis(trichlorosilane). All procedures should be conducted with a thorough

understanding of the potential hazards and in strict accordance with your institution's safety

protocols. A comprehensive risk assessment should be performed before handling this

compound.

Introduction
Ethylidenebis(trichlorosilane) (C₂H₄Cl₆Si₂) is a highly reactive organosilicon compound.[1][2]

Its structure, featuring two trichlorosilyl groups, suggests a high degree of sensitivity to

moisture and nucleophiles. This guide provides a comprehensive overview of the safety

protocols required for the safe handling of Ethylidenebis(trichlorosilane) and similar reactive

chlorosilanes. The information presented is a synthesis of data from analogous compounds,

general guidelines for chlorosilane chemistry, and established laboratory safety practices.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for

Ethylidenebis(trichlorosilane) is not readily available, it can be inferred from the hazards of

similar compounds like ethyltrichlorosilane and bis(trichlorosilyl)methane.[3][4][5]
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Anticipated GHS Classification:

Flammable Liquids: Category 2 or 3

Substances which, in contact with water, emit flammable gases: Category 1

Skin Corrosion/Irritation: Category 1A/1B

Serious Eye Damage/Eye Irritation: Category 1

Acute Toxicity (Inhalation): Category 3 or 4

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Primary Hazards:

Extreme Reactivity with Water: Reacts violently with water, moisture, and protic solvents to

produce large quantities of hydrogen chloride (HCl) gas.[3][6][7] This reaction is highly

exothermic and can lead to a rapid increase in pressure.

Corrosivity: The compound itself and the HCl gas produced upon hydrolysis are highly

corrosive to the skin, eyes, respiratory tract, and mucous membranes.[3][8][9] Contact can

cause severe chemical burns.

Flammability: Assumed to be a flammable liquid. The hydrolysis reaction can also produce

flammable hydrogen gas.

Toxicity: Inhalation of vapors or HCl gas can cause severe respiratory irritation, pulmonary

edema, and may be fatal.[3][8][9] Ingestion is likely to cause severe burns to the

gastrointestinal tract.

Physical and Chemical Properties
Quantitative data for Ethylidenebis(trichlorosilane) is scarce. The following table includes

data for the compound where available and for analogous compounds for comparison.
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Property
Value
(Ethylidenebis(trich
lorosilane))

Value
(Bis(trichlorosilyl)
methane - Analog)

Value
(Ethyltrichlorosilan
e - Analog)

Molecular Formula C₂H₄Cl₆Si₂[1][2] CH₂Cl₆Si₂[5] C₂H₅Cl₃Si[3]

Molecular Weight 296.94 g/mol [1][2] 282.90 g/mol [5] 163.51 g/mol [10]

Boiling Point Data not available 183 °C[5] 99 °C

Density Data not available 1.5567 g/mL[5] 1.2381 g/mL[10]

Flash Point Data not available Data not available 22 °C (72 °F)[10]

Refractive Index Data not available 1.4740 @ 20°C[5] Data not available

Hydrolytic Sensitivity High (assumed)

8: reacts rapidly with

moisture, water, protic

solvents[5]

High (reacts violently

with water)[3]

Reactivity and Incompatibility
Water and Moisture: Reacts violently with water, steam, and moist air to produce hydrogen

chloride gas and silicic acid/siloxanes.[3][6][7]

Alcohols and Protic Solvents: Reacts vigorously with alcohols, acids, and other protic

solvents.

Bases: Strong bases can catalyze polymerization and hydrolysis.

Oxidizing Agents: Incompatible with strong oxidizing agents.

Metals: The HCl produced from hydrolysis is corrosive to many metals, potentially generating

flammable hydrogen gas.

Hydrolysis Reaction Pathway
The hydrolysis of the trichlorosilyl groups is a rapid, exothermic reaction.
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Reactants
Products

Ethylidenebis(trichlorosilane)
Hydrogen Chloride (gas)

Violent Reaction

Siloxane Polymer / Silicic Acid
Water/Moisture

Click to download full resolution via product page

Caption: Hydrolysis of Ethylidenebis(trichlorosilane).

Engineering Controls
Fume Hood: All handling of Ethylidenebis(trichlorosilane) must be conducted in a certified

chemical fume hood with a face velocity of at least 100 feet per minute.

Inert Atmosphere: A glovebox or Schlenk line is required for transfers and reactions to

prevent contact with atmospheric moisture.

Ventilation: The laboratory should be well-ventilated with readily accessible emergency exits.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be located

in the immediate vicinity of the work area.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory.
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PPE Category Specification

Hand Protection
Neoprene or nitrile rubber gloves.[3] Consider

double-gloving.

Eye Protection Chemical safety goggles and a face shield.[3]

Skin and Body Protection
Flame-retardant lab coat, chemical-resistant

apron, and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an acid gas

cartridge may be necessary for certain

operations or in case of a spill.[3]

Storage and Handling
Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry, well-ventilated area away from incompatible materials.[3] The storage

area should be a designated flammable liquids cabinet.

Handling: Use only in a chemical fume hood or glovebox. Ground and bond containers and

receiving equipment to prevent static discharge.[3] Use non-sparking tools.[3]

General Workflow for Handling
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Don Appropriate PPE

Prepare Inert Atmosphere (Glovebox/Schlenk Line)

Transfer Reagent Using Syringe/Cannula

Conduct Reaction Under Inert Atmosphere

Quench Reaction and Glassware

Dispose of Waste
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size and Location

Small Spill in Fume Hood

Small

Large Spill or Spill Outside Hood

Large

Cover with Dry Absorbent (Sand, Vermiculite) Evacuate the Area

Neutralize with Sodium Bicarbonate

Collect in a Sealed Container

Notify Emergency Services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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